N-[3-(diethylamino)propyl]-N-[(2-ethoxy-1-naphthyl)methyl]amine

• Molecular Formula: C20H30N2O
• Molecular Weight: 314.5 g/mol
• IUPAC Name: N-[(2-ethoxynaphthalen-1-yl)methyl]-N',N'-diethylpropane-1,3-diamine
• InChI: InChI=1S/C20H30N2O/c1-4-22(5-2)15-9-14-21-16-19-18-11-8-7-10-17(18)12-13-20(19)23-6-3/h7-8,10-13,21H,4-6,9,14-16H2,1-3H3
• InChI Key: JOJKIUJVRXSYGK-UHFFFAOYSA-N
• SMILES: CCN(CC)CCCNCC1=C(C=CC2=CC=CC=C21)OCC

Description

N-[3-(diethylamino)propyl]-N-[(2-ethoxy-1-naphthyl)methyl]amine, also known as EANM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EANM is a tertiary amine that contains a naphthyl group, which gives it unique properties that make it useful in a range of applications.

Mechanism of Action

The mechanism of action of N-[3-(diethylamino)propyl]-N-[(2-ethoxy-1-naphthyl)methyl]amine is not fully understood, but it is believed to involve the targeting of specific cellular pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of certain enzymes that are involved in these pathways, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of cell migration and invasion, and the suppression of tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(diethylamino)propyl]-N-[(2-ethoxy-1-naphthyl)methyl]amine is its high selectivity for cancer cells, which makes it a promising candidate for targeted cancer therapies. However, one limitation of this compound is its relatively low water solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[3-(diethylamino)propyl]-N-[(2-ethoxy-1-naphthyl)methyl]amine, including the development of more efficient synthesis methods, the optimization of its therapeutic properties, and the exploration of its potential applications in other areas, such as drug delivery and imaging. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

N-[3-(diethylamino)propyl]-N-[(2-ethoxy-1-naphthyl)methyl]amine can be synthesized through a multi-step process that involves the reaction of 2-ethoxy-1-naphthaldehyde with diethylamine, followed by a reductive amination step. The resulting product is purified and characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-[3-(diethylamino)propyl]-N-[(2-ethoxy-1-naphthyl)methyl]amine has been used in various scientific research applications, including drug discovery, biomedical imaging, and cancer research. This compound has been shown to have potential as a fluorescent probe for imaging cancer cells, as well as a potential therapeutic agent for the treatment of cancer.